1-(1-ethyl-1H-benzimidazol-2-yl)methanamine

• IUPAC Name: (1-ethylbenzimidazol-2-yl)methanamine
• InChI: InChI=1S/C10H13N3/c1-2-13-9-6-4-3-5-8(9)12-10(13)7-11/h3-6H,2,7,11H2,1H3
• InChI Key: JODSAKGGJDQULV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1CN
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• CAS RN: 883538-95-2

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and therapeutic drugs due to its binding affinity with many biological targets.

Synthesis Analysis

The usual synthesis of benzimidazole derivatives involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Other methods include reaction with aromatic aldehydes, aliphatic aldehydes, or cyanogen bromide in acetonitrile solution.

Molecular Structure Analysis

Benzimidazole consists of a benzene ring fused with a five-membered imidazole ring. The molecular formula of “1-(1H-benzimidazol-2-yl)methanamine” is C8H9N3, with an average mass of 147.177 Da.

Scientific Research Applications

Antimicrobial Activity

. .

Anticancer Activity

. . .

Antiviral Activity

. .

Antiparasitic Activity

. .

Antihypertensive Activity

. .

Anti-inflammatory Activity

. .

Antioxidant Activity

. .

Antidiabetic Activity

. .

Mechanism of Action

Target of Action

It’s worth noting that benzimidazole derivatives have been studied extensively for their diverse pharmacological activities . They have shown promising results in antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .

Mode of Action

Benzimidazole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target . For instance, some benzimidazole derivatives inhibit the polymerization of tubulin into microtubules, disrupting cell division and leading to cell death .

Biochemical Pathways

Benzimidazole derivatives are known to affect a variety of biochemical pathways, depending on their specific targets . For example, some benzimidazole derivatives inhibit DNA synthesis, while others inhibit protein synthesis .

Pharmacokinetics

For instance, 1-(1-ethyl-1H-benzimidazol-2-yl)methanamine has a molecular weight of 175.230 Da , which is within the range generally considered favorable for oral bioavailability.

Result of Action

Based on the known activities of benzimidazole derivatives, it can be inferred that this compound may have potential antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory effects .

Future Directions

Benzimidazole derivatives continue to be a focus of research due to their diverse pharmacological activities. Future research may explore new synthetic methods, investigate novel biological activities, and develop more potent and selective benzimidazole-based therapeutic agents.